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Compound of Interest

Compound Name: 2-Nitropropene

Cat. No.: B1617139 Get Quote

An In-depth Technical Guide to (2-Nitroprop-1-
en-1-yl)benzene
For Researchers, Scientists, and Drug Development Professionals

(2-Nitroprop-1-en-1-yl)benzene, also known by several synonyms including β-methyl-β-

nitrostyrene and Phenyl-2-nitropropene (P2NP), is an aromatic organic compound with the

chemical formula C₉H₉NO₂. This technical guide provides a comprehensive overview of its

physical and chemical properties, detailed experimental protocols for its synthesis and

purification, and an exploration of its biological activities and potential mechanisms of action.

Core Physical and Chemical Properties
(2-Nitroprop-1-en-1-yl)benzene is a light-yellow crystalline solid with a distinct odor.[1] It is an

important intermediate in organic synthesis, notably in the pharmaceutical industry as a

precursor for the synthesis of amphetamine and its derivatives, such as Adderall, a medication

used to treat ADHD and narcolepsy.[1][2]

Table 1: Physical Properties of (2-Nitroprop-1-en-1-
yl)benzene
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Property Value References

Appearance Light-yellow crystalline solid [1]

Melting Point 64-66 °C [1]

Boiling Point 263.0 ± 9.0 °C

Molecular Formula C₉H₉NO₂ [1]

Molar Mass 163.176 g·mol⁻¹ [1]

Density 1.141±0.06 g/cm³

Solubility

Practically insoluble in water.

Soluble in DMF (30 mg/ml),

DMSO (30 mg/ml), Ethanol (10

mg/ml), acetone, chloroform,

and dichloromethane.

CAS Number 705-60-2 [1]

Table 2: Chemical Identifiers for (2-Nitroprop-1-en-1-
yl)benzene

Identifier Type Identifier References

IUPAC Name (2-Nitroprop-1-en-1-yl)benzene [1]

Synonyms

P2NP, 1-Phenyl-2-

nitropropene, β-methyl-β-

nitropropene, trans-beta-

Methyl-beta-Nitrostyrene, (2-

Nitro-1-propenyl)benzene

[1]

InChI

InChI=1S/C9H9NO2/c1-

8(10(11)12)7-9-5-3-2-4-6-9/h2-

7H,1H3/b8-7+

[1]

SMILES
[O-]--INVALID-LINK-

-/C(=C/c1ccccc1)C
[1]
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Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of (2-Nitroprop-1-en-

1-yl)benzene.

Infrared (IR) Spectroscopy: Aromatic rings typically show a characteristic C–H stretching

absorption at 3030 cm⁻¹ and a series of peaks in the 1450 to 1600 cm⁻¹ range.[3] The nitro

group also has characteristic stretching frequencies. The NIST WebBook provides reference

IR spectra for this compound.[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR are used to

elucidate the structure. PubChem provides some NMR spectral data.[5]

Mass Spectrometry (MS): The mass spectrum of (2-Nitroprop-1-en-1-yl)benzene shows a

molecular ion peak corresponding to its molecular weight. The fragmentation pattern can

provide further structural information.[6] A common fragment for aromatic compounds is the

phenyl cation at m/z 77.[7]

Experimental Protocols
The primary method for the synthesis of (2-Nitroprop-1-en-1-yl)benzene is the Henry reaction,

a base-catalyzed condensation reaction.[1]

Synthesis via Henry Reaction (n-Butylamine Catalysis)
This protocol is adapted from a common laboratory procedure.[8]

Materials:

Benzaldehyde (1 mole)

Nitroethane (1 mole)

n-Butylamine (5 mL)

Anhydrous ethanol (100 mL)

Round-bottomed flask (1000 mL)
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Reflux condenser

Stirring apparatus

Procedure:

Combine one mole of benzaldehyde, one mole of nitroethane, 5 mL of n-butylamine, and 100

mL of anhydrous ethanol in a 1000 mL round-bottomed flask.

Reflux the mixture for 8 hours with stirring.

After 8 hours, cool the reaction mixture.

Stir the cooled mixture to induce crystallization. A heavy, yellow, crystalline mass should

form.

Isolate the crude product by filtration.

Purify the crude product by recrystallization from anhydrous ethanol.

The expected yield of 1-phenyl-2-nitropropene is approximately 105 g (64%), with a melting

point of 65°C.[8]

Purification by Recrystallization
Recrystallization is a critical step to obtain high-purity (2-Nitroprop-1-en-1-yl)benzene.[9]

Materials:

Crude (2-Nitroprop-1-en-1-yl)benzene

Recrystallization solvent (e.g., ethanol, isopropanol, hexane)

Erlenmeyer flask

Heating source (hot plate)

Büchner funnel and vacuum flask
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Procedure:

Dissolve the crude product in a minimal amount of boiling recrystallization solvent in an

Erlenmeyer flask.

If the solution is colored, activated charcoal can be added to decolorize it, followed by hot

filtration.

Allow the hot, saturated solution to cool slowly to room temperature to promote the formation

of large, pure crystals.

Further cooling in an ice bath can maximize the yield of crystals.

Collect the purified crystals by vacuum filtration using a Büchner funnel.

Wash the crystals with a small amount of ice-cold solvent to remove any remaining

impurities.

Dry the crystals, for example, in a desiccator.

Synthesis (Henry Reaction) Purification (Recrystallization)

Benzaldehyde +
Nitroethane +

n-Butylamine (catalyst)
in Ethanol

Reflux for 8 hours Cool and Stir Crude (2-Nitroprop-1-en-1-yl)benzene
(Yellow Crystalline Mass)

Dissolve in
minimal boiling Ethanol

Decolorize with
Activated Charcoal

(Optional)

Hot Filtration
(Optional)

Slow Cooling and
Ice Bath Vacuum Filtration Wash with

Cold Ethanol Dry Crystals Pure (2-Nitroprop-1-en-1-yl)benzene

Click to download full resolution via product page

Synthesis and Purification Workflow for (2-Nitroprop-1-en-1-yl)benzene.

Biological Activity and Signaling Pathways
(2-Nitroprop-1-en-1-yl)benzene and its derivatives have garnered interest for their biological

activities, including antibacterial and anticancer properties.[10][11]
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Antibacterial Activity
Derivatives of β-nitrostyrene have shown notable antibacterial activity, particularly against

Gram-positive bacteria.[12] The presence of a β-methyl group, as in (2-Nitroprop-1-en-1-

yl)benzene, has been found to enhance this activity compared to the unsubstituted β-

nitrostyrene.[11][12]

Anticancer Activity and Signaling Pathway Inhibition
Recent studies have begun to elucidate the mechanisms behind the anticancer effects of

nitrostyrene derivatives. One significant finding is their ability to inhibit the TNFα/NFκB

signaling pathway.[13] This inhibition is achieved through the binding of nitrostyrene derivatives

to the truncated form of retinoid X receptor alpha (tRXRα), which in turn blocks the interaction

of tRXRα with TRAF2, a key component in the NFκB activation cascade.[13] This disruption of

the signaling pathway can lead to apoptosis in cancer cells.

Another study on a hydroxylated and methoxylated derivative of β-methyl-β-nitrostyrene

demonstrated its ability to induce apoptosis in colorectal cancer cells through the generation of

reactive oxygen species (ROS), leading to DNA damage and mitochondrial dysfunction.[14]
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Inhibition of the TNFα/NFκB Signaling Pathway by Nitrostyrene Derivatives.
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Safety and Handling
(2-Nitroprop-1-en-1-yl)benzene is classified as harmful and is a known irritant.[1] Direct contact

with skin and eyes, as well as inhalation of its fumes, should be avoided. The median lethal

dose (LD₅₀) for oral exposure in rats is greater than 500 mg/kg, and in mice, it is 1176 mg/kg.

[1] It should be stored at 2-8°C, away from strong oxidizing agents.[1]

This document is intended for informational purposes for research and development

professionals. All handling and experimentation should be conducted in a controlled laboratory

environment with appropriate safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Phenyl-2-nitropropene - Wikipedia [en.wikipedia.org]

2. What is 1-Phenyl-2-nitropropene?_Chemicalbook [chemicalbook.com]

3. 15.7 Spectroscopy of Aromatic Compounds - Organic Chemistry | OpenStax
[openstax.org]

4. Benzene, (2-nitropropen-1-yl)- [webbook.nist.gov]

5. (Z)-(2-Nitroprop-1-enyl)benzene | C9H9NO2 | CID 699484 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. Benzene, (2-nitropropen-1-yl)- [webbook.nist.gov]

7. image diagram mass spectrum of benzene fragmentation pattern of ions for analysis and
identification of benzene doc brown's advanced organic chemistry revision notes
[docbrown.info]

8. Synthesis of Phenyl-2-Nitropropene - [www.rhodium.ws] [erowid.org]

9. youtube.com [youtube.com]

10. 1-Phenyl-2-nitropropene: properties, applications and safety_Chemicalbook
[chemicalbook.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://en.wikipedia.org/wiki/Phenyl-2-nitropropene
https://en.wikipedia.org/wiki/Phenyl-2-nitropropene
https://en.wikipedia.org/wiki/Phenyl-2-nitropropene
https://www.benchchem.com/product/b1617139?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Phenyl-2-nitropropene
https://www.chemicalbook.com/article/what-is-1-phenyl-2-nitropropene.htm
https://openstax.org/books/organic-chemistry/pages/15-7-spectroscopy-of-aromatic-compounds
https://openstax.org/books/organic-chemistry/pages/15-7-spectroscopy-of-aromatic-compounds
https://webbook.nist.gov/cgi/cbook.cgi?ID=C705602&Mask=80
https://pubchem.ncbi.nlm.nih.gov/compound/Z_-_2-Nitroprop-1-enyl_benzene
https://pubchem.ncbi.nlm.nih.gov/compound/Z_-_2-Nitroprop-1-enyl_benzene
https://webbook.nist.gov/cgi/inchi?ID=C705602&Mask=200
https://www.docbrown.info/page06/spectra/benzene-ms.htm
https://www.docbrown.info/page06/spectra/benzene-ms.htm
https://www.docbrown.info/page06/spectra/benzene-ms.htm
https://www.erowid.org/archive/rhodium/chemistry/phenyl-2-nitropropene.html
https://www.youtube.com/watch?v=9-lLiQritZM
https://www.chemicalbook.com/article/1-phenyl-2-nitropropene-properties-applications-and-safety.htm
https://www.chemicalbook.com/article/1-phenyl-2-nitropropene-properties-applications-and-safety.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1617139?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


11. researchgate.net [researchgate.net]

12. Beta-nitrostyrene derivatives as potential antibacterial agents: a structure-property-
activity relationship study - PubMed [pubmed.ncbi.nlm.nih.gov]

13. Nitrostyrene derivatives act as RXRα ligands to inhibit TNFα activation of NFκB - PMC
[pmc.ncbi.nlm.nih.gov]

14. 3’-hydroxy-4’-methoxy-β-methyl-β-nitrostyrene inhibits tumorigenesis in colorectal cancer
cells through ROS-mediated DNA damage and mitochondrial dysfunction - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Physical and chemical properties of (2-Nitroprop-1-en-
1-yl)benzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1617139#physical-and-chemical-properties-of-2-
nitroprop-1-en-1-yl-benzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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